Cas no 885050-65-7 (5-Benzoxazolecarbonitrile, 2-[4-(chloromethyl)phenyl]-)

5-Benzoxazolecarbonitrile, 2-[4-(chloromethyl)phenyl]- structure
885050-65-7 structure
Product Name:5-Benzoxazolecarbonitrile, 2-[4-(chloromethyl)phenyl]-
CAS No:885050-65-7
MF:C15H9ClN2O
MW:268.6977622509
CID:4291725
PubChem ID:86239927
Update Time:2025-04-24

5-Benzoxazolecarbonitrile, 2-[4-(chloromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzoxazolecarbonitrile, 2-[4-(chloromethyl)phenyl]-
    • 2-[4-(Chloromethyl)phenyl]-5-benzoxazolecarbonitrile
    • DB-376586
    • 885050-65-7
    • SCHEMBL15437294
    • Inchi: 1S/C15H9ClN2O/c16-8-10-1-4-12(5-2-10)15-18-13-7-11(9-17)3-6-14(13)19-15/h1-7H,8H2
    • InChI Key: DPQDUICAFZIRBC-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)C1=NC2C=C(C#N)C=CC=2O1

Computed Properties

  • Exact Mass: 268.0403406Da
  • Monoisotopic Mass: 268.0403406Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49.8Ų
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